Cas no 125369-76-8 (Benzeneacetonitrile,4-methyl-a-[3-(2-nitrophenyl)-2-propen-1-ylidene]-)

Benzeneacetonitrile,4-methyl-a-[3-(2-nitrophenyl)-2-propen-1-ylidene]- structure
125369-76-8 structure
Product Name:Benzeneacetonitrile,4-methyl-a-[3-(2-nitrophenyl)-2-propen-1-ylidene]-
CAS No:125369-76-8
MF:C18H14N2O2
MW:290.315964221954
CID:191317
PubChem ID:5425657
Update Time:2025-04-19

Benzeneacetonitrile,4-methyl-a-[3-(2-nitrophenyl)-2-propen-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,4-methyl-a-[3-(2-nitrophenyl)-2-propen-1-ylidene]-
    • 2-(4-methylphenyl)-5-(2-nitrophenyl)penta-2,4-dienenitrile
    • 5-(2-Nitrophenyl)-2-(4-methylphenyl)-2,4-pentadienenitrile
    • (2E,4E)-2-(4-methylphenyl)-5-(2-nitrophenyl)penta-2,4-dienenitrile
    • CCRIS 5290
    • AKOS002344773
    • 125369-76-8
    • 2-(4-METHYLPHENYL)-5-(2-NITROPHENYL)-2,4-PENTADIENENITRILE
    • Inchi: 1S/C18H14N2O2/c1-14-9-11-15(12-10-14)17(13-19)7-4-6-16-5-2-3-8-18(16)20(21)22/h2-12H,1H3/b6-4+,17-7-
    • InChI Key: UPYKHGUZZKOQBB-JTKCLTRGSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1/C=C/C=C(/C#N)\C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 290.105527694g/mol
  • Monoisotopic Mass: 290.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 69.6Ų

Benzeneacetonitrile,4-methyl-a-[3-(2-nitrophenyl)-2-propen-1-ylidene]- Related Literature

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